Thorium dichloride

• CAS No.: 15230-70-3
• Molecular Formula: Cl2Th
• Molecular Weight: 302.94 g/mol
• IUPAC Name: dichlorothorium
• InChI: InChI=1S/2ClH.Th/h2*1H;/q;;+2/p-2
• InChI Key: RSJXAFQOOZXJLX-UHFFFAOYSA-L
• Canonical SMILES: Cl[Th]Cl

Description

Thorium dichloride is a binary inorganic compound composed of thorium metal and chloride, with the chemical formula ThCl₂

Preparation Methods

Synthetic Routes and Reaction Conditions: Thorium dichloride can be synthesized by dissolving thorium metal in an alkali chloride . Another method involves the reduction of thorium tetrachloride at high temperatures. The reaction conditions typically require a controlled environment to ensure the purity and stability of the compound .

Industrial Production Methods: Industrial production of this compound often involves metallothermic reduction reactions. These reactions use reactive metals to reduce thorium tetrachloride, resulting in the formation of this compound . The process is scalable and can be optimized for large-scale production.

Chemical Reactions Analysis

Types of Reactions: Thorium dichloride undergoes various chemical reactions, including oxidation, reduction, and substitution .

Common Reagents and Conditions:

Oxidation: this compound can be oxidized to form thorium tetrachloride (ThCl₄) under specific conditions.

Reduction: It can be reduced using reactive metals such as magnesium or sodium.

Substitution: this compound can participate in substitution reactions with other halides or organic compounds.

Major Products Formed: The major products formed from these reactions include thorium tetrachloride, thorium oxide, and various thorium-organic complexes .

Scientific Research Applications

Thorium dichloride has a wide range of applications in scientific research:

Chemistry: It is used as a precursor for the synthesis of other thorium compounds and as a catalyst in various chemical reactions.

Biology and Medicine: Thorium-227, a radioisotope derived from this compound, is used in targeted alpha therapy (TAT) for cancer treatment. .

Industry: this compound is used in the production of high-purity thorium metal and in the manufacturing of specialized materials for nuclear reactors.

Mechanism of Action

The mechanism of action of thorium dichloride, particularly in its application in targeted alpha therapy, involves the emission of alpha particles. These particles have high linear energy transfer (LET) and a short penetration range, making them effective in targeting and destroying cancer cells while minimizing damage to surrounding healthy tissue . The alpha particles induce complex double-stranded DNA breaks, leading to cell death .

Comparison with Similar Compounds

• Americium dichloride (AmCl₂)
• Einsteinium dichloride (EsCl₂)

Comparison: Thorium dichloride is unique due to its specific applications in targeted alpha therapy and its ability to form stable complexes with various ligands . Unlike americium dichloride and einsteinium dichloride, this compound has a broader range of industrial and medical applications .